Cas no 495404-33-6 (Butanedioic acid, 2-[[(1S)-1-methylpentyl]oxy]-3-(phenylmethoxy)-,dimethyl ester, (2R,3R)-)

• Product Name: Butanedioic acid, 2-[[(1S)-1-methylpentyl]oxy]-3-(phenylmethoxy)-,dimethyl ester, (2R,3R)-
• CAS No: 495404-33-6
• MF: C₁₉H₂₈O₆
• MW: 352.422026634216
• CID: 1523717
• Update Time: 2024-08-24

Butanedioic acid, 2-[[(1S)-1-methylpentyl]oxy]-3-(phenylmethoxy)-,dimethyl ester, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-[[(1S)-1-methylpentyl]oxy]-3-(phenylmethoxy)-,dimethyl ester, (2R,3R)-
• Butanedioic acid, 2-[[(1S)-1-methylpentyl]oxy]-3-(phenylmethoxy)-, 1,4-dimethyl ester, (2R,3R)-

• Inchi： 1S/C19H28O6/c1-5-6-10-14(2)25-17(19(21)23-4)16(18(20)22-3)24-13-15-11-8-7-9-12-15/h7-9,11-12,14,16-17H,5-6,10,13H2,1-4H3/t14-,16+,17+/m0/s1
• InChI Key： XQRHREAYSYACPT-USXIJHARSA-N
• SMILES： C(OC)(=O)[C@H](O[C@@H](C)CCCC)[C@@H](OCC1=CC=CC=C1)C(OC)=O

Computed Properties

• Exact Mass: 352.18864

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 435.2±40.0 °C(Predicted)
• PSA: 71.06